Cas no 188917-41-1 (2,2':5',2''-Terthiophene, 5,5''-dihexyl-)

• Product Name: 2,2':5',2''-Terthiophene, 5,5''-dihexyl-
• CAS No: 188917-41-1
• MF: C₂₄H₃₂S₃
• MW: 416.705883026123
• CID: 1384114
• PubChem ID: 631386
• Update Time: 2025-04-20

2,2':5',2''-Terthiophene, 5,5''-dihexyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2''-Terthiophene, 5,5''-dihexyl-
• 2,5-bis(5-hexylthiophen-2-yl)thiophene
• SCHEMBL13566516
• FQKINULSLUQGRX-UHFFFAOYSA-N
• 2,5-Bis(5-n-hexyl-2-thienyl)thiophene
• 188917-41-1
• CS-0433825
• DTXSID90348165
• 5,5''-Dihexyl-2,2':5',2''-terthiophene

• Inchi： 1S/C24H32S3/c1-3-5-7-9-11-19-13-15-21(25-19)23-17-18-24(27-23)22-16-14-20(26-22)12-10-8-6-4-2/h13-18H,3-12H2,1-2H3
• InChI Key： FQKINULSLUQGRX-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCCCCC)C1=CC=C(C2=CC=C(CCCCCC)S2)S1

Computed Properties

• Exact Mass: 416.16686
• Monoisotopic Mass: 416.16661454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 0